Cas no 1421691-20-4 (4-Chloro-2-(methylthio)-5-nitropyrimidine)

4-Chloro-2-(methylthio)-5-nitropyrimidine structure

1421691-20-4 structure

Product Name:4-Chloro-2-(methylthio)-5-nitropyrimidine

CAS No:1421691-20-4

MF:C₅H₄ClN₃O₂S

MW:205.622158050537

CID:2092178

PubChem ID:84820127

Update Time:2025-04-21

4-Chloro-2-(methylthio)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(methylthio)-5-nitropyrimidine
- DB-241663
- SCHEMBL2460648
- 1421691-20-4
- 4-chloro-2-methylsulfanyl-5-nitropyrimidine
- G79899
- SB59293
- MDL： MFCD28101776
- Inchi： 1S/C5H4ClN3O2S/c1-12-5-7-2-3(9(10)11)4(6)8-5/h2H,1H3
- InChI Key： HXEWSUSUUWMNRB-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(N=1)SC)[N+](=O)[O-]

Computed Properties

Exact Mass: 204.9712752g/mol
Monoisotopic Mass: 204.9712752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 96.9Å²

4-Chloro-2-(methylthio)-5-nitropyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM166158-1g	4-Chloro-2-(methylthio)-5-nitropyrimidine	1421691-20-4	95%	1g	$1427	2021-08-05
Chemenu	CM166158-1g	4-Chloro-2-(methylthio)-5-nitropyrimidine	1421691-20-4	95%	1g	$1176	2023-02-18
Alichem	A089000514-1g	4-Chloro-2-(methylthio)-5-nitropyrimidine	1421691-20-4	95%	1g	1,310.75 USD	2021-06-01
Ambeed	A183714-1g	4-Chloro-2-(methylthio)-5-nitropyrimidine	1421691-20-4	95%	1g	$529.0	2024-04-23

4-Chloro-2-(methylthio)-5-nitropyrimidine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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